Cas no 1135416-79-3 (4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide)

4-Cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide is a specialized organic compound featuring a benzamide core substituted with a cyano group at the para position and linked to a 3-methyl-1-phenyl-1H-pyrazol-5-yl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of both cyano and amide functional groups enhances its potential as an intermediate in synthesizing biologically active molecules. Its well-defined molecular architecture allows for precise modifications, facilitating studies in structure-activity relationships. The compound’s stability and solubility profile further support its utility in diverse experimental applications, including drug discovery and material science.
4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide structure
1135416-79-3 structure
Product Name:4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide
CAS No:1135416-79-3
MF:C18H14N4O
MW:302.329963207245
CID:5779148
Update Time:2025-05-26

4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-(5-methyl-2-phenylpyrazol-3-yl)benzamide
    • 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide
    • Inchi: 1S/C18H14N4O/c1-13-11-17(22(21-13)16-5-3-2-4-6-16)20-18(23)15-9-7-14(12-19)8-10-15/h2-11H,1H3,(H,20,23)
    • InChI Key: FDQQGKYETIJDPC-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C)=NN1C1=CC=CC=C1)(=O)C1=CC=C(C#N)C=C1

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Additional information on 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide

Comprehensive Overview of 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide (CAS No. 1135416-79-3)

4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide, with the CAS number 1135416-79-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a cyano group and a pyrazole ring in its structure makes it a promising candidate for various applications, including drug development and material science.

The molecular structure of 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide features a benzamide core linked to a 3-methyl-1-phenyl-1H-pyrazole moiety. This unique arrangement contributes to its potential as a kinase inhibitor, a topic of high interest in current cancer research. Researchers are particularly intrigued by its ability to modulate specific enzymatic pathways, which could lead to breakthroughs in targeted therapies.

In recent years, the demand for highly functionalized benzamides like 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide has surged due to their versatility in medicinal chemistry. The compound's synthetic accessibility and structural tunability make it a valuable building block for designing novel small-molecule drugs. Its potential applications extend to neurodegenerative diseases and metabolic disorders, areas where users frequently search for innovative solutions.

From a synthetic chemistry perspective, the preparation of 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide involves multi-step reactions, including amide coupling and cyclization. These processes are often optimized for high yield and purity, critical factors for industrial-scale production. The compound's stability under various conditions further enhances its appeal for practical applications.

The pharmacokinetic properties of 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide are another area of active investigation. Early studies suggest favorable absorption and distribution profiles, which are essential for oral bioavailability. These characteristics align with the growing trend of personalized medicine, where users often inquire about tailored therapeutic options.

Beyond pharmaceuticals, 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide has potential applications in agrochemicals. Its structural features may contribute to the development of new pest control agents, addressing the increasing demand for sustainable agriculture solutions. This aligns with user searches for eco-friendly alternatives in farming practices.

In the realm of material science, the compound's aromatic systems and polar functional groups offer opportunities for designing advanced polymeric materials. Researchers are exploring its use in organic electronics and sensors, topics frequently searched by professionals in the field.

Quality control of 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent standards required for research and development purposes, a concern often raised by users in quality assurance discussions.

The future prospects for 4-cyano-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide appear promising, with ongoing studies exploring its full potential. As the scientific community continues to investigate its properties, this compound may emerge as a key player in addressing some of today's most pressing health and environmental challenges.

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